Cas no 1707395-99-0 (5-Ethanesulfonyl-4-(4-fluoro-phenyl)-[1,2,3]thiadiazole)

• Product Name: 5-Ethanesulfonyl-4-(4-fluoro-phenyl)-[1,2,3]thiadiazole
• CAS No: 1707395-99-0
• MF: C₁₀H₉FN₂O₂S₂
• MW: 272.319062948227
• CID: 5152107
• Update Time: 2026-03-03

5-Ethanesulfonyl-4-(4-fluoro-phenyl)-[1,2,3]thiadiazole Chemical and Physical Properties

Names and Identifiers

• 5-Ethanesulfonyl-4-(4-fluoro-phenyl)-[1,2,3]thiadiazole
• 5-(Ethylsulfonyl)-4-(4-fluorophenyl)-1,2,3-thiadiazole
• 1,2,3-Thiadiazole, 5-(ethylsulfonyl)-4-(4-fluorophenyl)-

• Inchi： 1S/C10H9FN2O2S2/c1-2-17(14,15)10-9(12-13-16-10)7-3-5-8(11)6-4-7/h3-6H,2H2,1H3
• InChI Key： YAUTYZLOTQGFSX-UHFFFAOYSA-N
• SMILES： S1C(S(CC)(=O)=O)=C(C2=CC=C(F)C=C2)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 5-Ethanesulfonyl-4-(4-fluoro-phenyl)-[1,2,3]thiadiazole

Research Brief on 5-Ethanesulfonyl-4-(4-fluoro-phenyl)-[1,2,3]thiadiazole (CAS: 1707395-99-0)

5-Ethanesulfonyl-4-(4-fluoro-phenyl)-[1,2,3]thiadiazole (CAS: 1707395-99-0) is a novel heterocyclic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound belongs to the [1,2,3]thiadiazole class, which is known for its diverse pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The incorporation of an ethanesulfonyl group and a 4-fluorophenyl moiety in its structure suggests potential for enhanced bioactivity and selectivity, making it a promising candidate for drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of 5-Ethanesulfonyl-4-(4-fluoro-phenyl)-[1,2,3]thiadiazole. One notable investigation employed in vitro assays to evaluate its inhibitory effects on key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). Preliminary results indicate significant inhibition of these enzymes, suggesting potential applications in the treatment of chronic inflammatory diseases. Furthermore, molecular docking studies have revealed strong binding affinities between the compound and the active sites of these enzymes, providing insights into its mode of action.

In addition to its anti-inflammatory properties, 5-Ethanesulfonyl-4-(4-fluoro-phenyl)-[1,2,3]thiadiazole has shown promise as an anticancer agent. Recent research has demonstrated its ability to induce apoptosis in various cancer cell lines, including breast and colon cancer cells. The compound appears to modulate the expression of pro-apoptotic proteins, such as Bax and caspase-3, while downregulating anti-apoptotic proteins like Bcl-2. These findings highlight its potential as a targeted therapy for specific cancer types, though further in vivo studies are needed to validate these effects.

The pharmacokinetic profile of 5-Ethanesulfonyl-4-(4-fluoro-phenyl)-[1,2,3]thiadiazole has also been a subject of recent investigation. Studies using high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have provided data on its metabolic stability, plasma protein binding, and bioavailability. These studies suggest that the compound exhibits favorable pharmacokinetic properties, including moderate plasma half-life and good oral bioavailability, which are critical for its development as a therapeutic agent.

Despite these promising findings, challenges remain in the development of 5-Ethanesulfonyl-4-(4-fluoro-phenyl)-[1,2,3]thiadiazole as a drug candidate. Issues such as potential toxicity, off-target effects, and scalability of synthesis need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound through preclinical and clinical trials.

In conclusion, 5-Ethanesulfonyl-4-(4-fluoro-phenyl)-[1,2,3]thiadiazole (CAS: 1707395-99-0) represents a promising scaffold for the development of novel therapeutics with applications in inflammation and oncology. Its unique chemical structure and demonstrated bioactivity warrant further investigation to fully exploit its therapeutic potential. Continued research efforts will be crucial in translating these findings into clinically viable treatments.